Cas no 2138018-60-5 (4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol)

• Product Name: 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol
• CAS No: 2138018-60-5
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 6226292
• PubChem ID: 165476578
• Update Time: 2025-10-19

4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138018-60-5
• 4-(ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol
• EN300-800921
• 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol

• Inchi： 1S/C15H31NO/c1-4-16-10-9-15(11-17)14-7-5-13(6-8-14)12(2)3/h12-17H,4-11H2,1-3H3
• InChI Key： ANLOSEJXZHGAKF-UHFFFAOYSA-N
• SMILES： OCC(CCNCC)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol

Professional Introduction to Compound with CAS No. 2138018-60-5 and Product Name: 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol

The compound with the CAS number 2138018-60-5 and the product name 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including an ethylamino moiety and a propan-2-yl-substituted cyclohexyl group, which contribute to its unique chemical properties and biological activities.

Recent research in the domain of central nervous system (CNS) drugs has highlighted the importance of compounds with similar structural motifs. The presence of the ethylamino group suggests potential interactions with neurotransmitter receptors, while the bulky propan-2-ylcyclohexyl moiety may influence solubility and metabolic stability. These features make the compound a promising candidate for further investigation in the development of novel therapeutics targeting neurological disorders.

One of the most compelling aspects of this compound is its potential role in neuropharmacology. Studies have indicated that analogs with similar structural features may exhibit properties such as receptor binding affinity and pharmacokinetic profiles suitable for CNS applications. The 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol structure, with its intricate spatial arrangement of substituents, may offer advantages over simpler molecules in terms of selectivity and efficacy.

In addition to its neuropharmacological potential, this compound has also shown promise in preliminary in vitro assays. These assays have revealed interesting interactions with various biological targets, suggesting that it could be a versatile scaffold for drug discovery. The combination of the ethylamino and propan-2-ylcyclohexyl groups appears to confer a balance of lipophilicity and polarizability, which is often desirable in drug candidates.

The synthesis of 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol presents unique challenges due to its complex stereochemistry. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as asymmetric catalysis and chiral resolution have been particularly useful in achieving the desired stereoisomerism.

From a computational chemistry perspective, modeling studies have provided valuable insights into the binding mode of this compound with potential biological targets. These studies have helped refine the structure-function relationships, guiding further modifications to enhance potency and selectivity. The integration of machine learning algorithms has accelerated the process of virtual screening, allowing researchers to identify optimal analogs more efficiently.

The pharmacokinetic properties of 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol are also under active investigation. Preliminary data suggest that it may exhibit favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a viable candidate for clinical development. Understanding these properties is crucial for optimizing dosing regimens and minimizing potential side effects.

Future research directions include exploring the compound's efficacy in animal models of neurological disorders. Such studies will provide critical evidence supporting its therapeutic potential before human trials can be initiated. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential to translate this promising lead into a viable drug candidate.

The development of novel pharmaceuticals is a multifaceted endeavor that relies on interdisciplinary collaboration and innovative approaches. The case of 4-(Ethylamino)-2-[4-(propan-2-yl)cyclohexyl]butan-1-ol exemplifies how structural complexity can be leveraged to create compounds with unique biological activities. As research continues to uncover new therapeutic targets and develop advanced synthetic techniques, compounds like this one will play an increasingly important role in addressing unmet medical needs.